Cas no 1182815-45-7 (methyl 4-(methylamino)oxane-4-carboxylate)
methyl 4-(methylamino)oxane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(methylamino)oxane-4-carboxylate
- 4-Methylamino-tetrahydro-pyran-4-carboxylic acid methyl ester
- Methyl 4-(methylamino)tetrahydro-2h-pyran-4-carboxylate
- 2H-Pyran-4-carboxylic acid, tetrahydro-4-(methylamino)-, methyl ester
- EN300-1071005
- SCHEMBL15221367
- 1182815-45-7
- AKOS005362835
- CS-0301370
-
- Inchi: 1S/C8H15NO3/c1-9-8(7(10)11-2)3-5-12-6-4-8/h9H,3-6H2,1-2H3
- InChI Key: MZFPHZXVWPNGET-UHFFFAOYSA-N
- SMILES: C1OCCC(NC)(C(OC)=O)C1
Computed Properties
- Exact Mass: 173.10519334g/mol
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 235.2±40.0 °C(Predicted)
- pka: 6.71±0.20(Predicted)
methyl 4-(methylamino)oxane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1071005-0.05g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 95% | 0.05g |
$744.0 | 2023-10-28 | |
| Enamine | EN300-1071005-0.1g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 95% | 0.1g |
$779.0 | 2023-10-28 | |
| Enamine | EN300-1071005-0.25g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 95% | 0.25g |
$814.0 | 2023-10-28 | |
| Enamine | EN300-1071005-0.5g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 95% | 0.5g |
$849.0 | 2023-10-28 | |
| Enamine | EN300-1071005-1.0g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 1g |
$884.0 | 2023-06-10 | ||
| Enamine | EN300-1071005-2.5g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 95% | 2.5g |
$1735.0 | 2023-10-28 | |
| Enamine | EN300-1071005-5.0g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 5g |
$2566.0 | 2023-06-10 | ||
| Enamine | EN300-1071005-10.0g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 10g |
$3807.0 | 2023-06-10 | ||
| Enamine | EN300-1071005-1g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 95% | 1g |
$884.0 | 2023-10-28 | |
| Enamine | EN300-1071005-5g |
methyl 4-(methylamino)oxane-4-carboxylate |
1182815-45-7 | 95% | 5g |
$2566.0 | 2023-10-28 |
methyl 4-(methylamino)oxane-4-carboxylate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on methyl 4-(methylamino)oxane-4-carboxylate
Methyl 4-(methylamino)oxane-4-carboxylate (CAS No. 1182815-45-7): A Comprehensive Overview in Modern Chemical Biology
Methyl 4-(methylamino)oxane-4-carboxylate, identified by its unique chemical identifier CAS No. 1182815-45-7, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, featuring a methylamino substituent on an oxane backbone, has garnered attention due to its structural novelty and potential biological activities. The oxane ring, a six-membered heterocycle incorporating two oxygen atoms, provides a versatile scaffold for further functionalization, making it a valuable building block in the synthesis of more complex molecules.
The structural motif of methyl 4-(methylamino)oxane-4-carboxylate is particularly noteworthy for its potential applications in drug design. The presence of the methylamino group introduces basicity and reactivity, which can be exploited in various biochemical interactions. This feature makes the compound a promising candidate for investigating interactions with biological targets such as enzymes and receptors. Additionally, the carboxylate functionality at the fourth position of the oxane ring enhances solubility and stability, facilitating its use in both in vitro and in vivo studies.
In recent years, there has been growing interest in heterocyclic compounds for their diverse pharmacological properties. Oxane derivatives have been explored for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of atoms in methyl 4-(methylamino)oxane-4-carboxylate allows for selective interactions with biological systems, making it a valuable tool for drug discovery. Researchers have leveraged this compound to develop novel analogs with enhanced efficacy and reduced side effects.
The synthesis of methyl 4-(methylamino)oxane-4-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the methylamino group and the carboxylate functionality requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve these objectives. These methods not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups, expanding the compound's potential applications.
One of the most compelling aspects of methyl 4-(methylamino)oxane-4-carboxylate is its potential as a scaffold for drug development. The oxane ring provides a stable yet flexible platform that can be modified to target specific biological pathways. Recent studies have demonstrated the compound's ability to modulate enzyme activity and receptor binding affinity. For instance, researchers have investigated its interactions with kinases and proteases, which are key targets in oncology research. The ability to fine-tune these interactions through structural modifications offers a promising route toward developing new therapeutic agents.
The pharmacokinetic properties of methyl 4-(methylamino)oxane-4-carboxylate are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel these processes, providing insights into how the compound behaves within biological systems. These studies are essential for designing clinical trials that can effectively evaluate the safety and efficacy of derivatives based on this scaffold.
In conclusion, methyl 4-(methylamino)oxane-4-carboxylate (CAS No. 1182815-45-7) stands out as a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, including the methylamino group and oxane backbone, make it an attractive scaffold for drug development. Advances in synthetic chemistry and pharmacological research continue to expand its potential applications, positioning it as a key molecule in the quest for novel therapeutic agents.
1182815-45-7 (methyl 4-(methylamino)oxane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)